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Compound of Interest

Compound Name: Chimaphilin

Cat. No.: B162187 Get Quote

An In-depth Technical Guide on the Core Properties and Biological Activities of Chimaphilin for

Researchers, Scientists, and Drug Development Professionals.

Introduction
Chimaphilin, with the IUPAC name 2,7-dimethylnaphthalene-1,4-dione, is a naturally occurring

naphthoquinone found in various plant species, notably in the genera Chimaphila and Pyrola.

This compound has garnered significant interest in the scientific community due to its diverse

biological activities, including antifungal, antioxidant, and anticancer properties. This technical

guide provides a comprehensive overview of chimaphilin, focusing on its chemical identity,

biological functions, and the experimental methodologies used to elucidate its mechanisms of

action. The information is presented to support further research and development of

chimaphilin as a potential therapeutic agent.

Chemical Identity and Synonyms
A clear identification of a chemical compound is fundamental for research and drug

development. The following table summarizes the IUPAC name and various synonyms and

identifiers for chimaphilin.
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Identifier Type Identifier

IUPAC Name 2,7-dimethylnaphthalene-1,4-dione

Synonyms Chimaphilin, 2,7-Dimethyl-1,4-naphthoquinone

CAS Number 482-70-2

PubChem CID 101211

ChEBI ID CHEBI:3595

Molecular Formula C₁₂H₁₀O₂

Molecular Weight 186.21 g/mol

Biological Activity of Chimaphilin
Chimaphilin exhibits a range of biological activities that are of significant interest for

therapeutic applications. These activities have been quantified in various in vitro studies, and

the key findings are summarized below.

Anticancer Activity
Chimaphilin has demonstrated cytotoxic effects against cancer cell lines. Notably, it induces

apoptosis in human breast cancer cells.

Cell Line Cancer Type IC₅₀ Value (µM) Citation

MCF-7 Human Breast Cancer 43.30 [1]

Antifungal Activity
Chimaphilin has shown inhibitory activity against pathogenic fungi, particularly those

associated with skin conditions.
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Fungal Species
Disease
Association

MIC (mg/mL) Citation

Malassezia globosa
Dandruff, Pityriasis

versicolor
0.39 [1]

Malassezia restricta
Dandruff, Seborrheic

dermatitis
0.55 [1]

Antioxidant Activity
The antioxidant potential of chimaphilin has been evaluated through its ability to scavenge

free radicals. While specific data for the pure compound is limited, the crude extract of

Chimaphila umbellata, where chimaphilin is a principal component, has been assessed.

Assay Sample IC₅₀ Value (ppm) Citation

DPPH Radical

Scavenging

Chimaphila umbellata

crude extract
142.1 ± 3.6 [1]

Signaling Pathways Modulated by Chimaphilin
Chimaphilin exerts its biological effects by modulating key cellular signaling pathways.

Understanding these pathways is crucial for elucidating its mechanism of action and for the

development of targeted therapies.

TGF-β1-Induced Epithelial-to-Mesenchymal Transition
(EMT) Signaling Pathway
Chimaphilin has been shown to inhibit the invasion and metastasis of human osteosarcoma

cells by suppressing the TGF-β1-induced EMT. It achieves this by blocking the PI3K/Akt and

ERK1/2 signaling pathways, as well as inhibiting the phosphorylation of Smad2/3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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